Cas no 1378254-66-0 (4-Isopropylisochroman-1,3-dione)

• Product Name: 4-Isopropylisochroman-1,3-dione
• CAS No: 1378254-66-0
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 4937560
• Update Time: 2025-10-22

4-Isopropylisochroman-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4-Isopropylisochroman-1,3-dione
• 4-Isopropyl-isochroman-1,3-dione

• Inchi： 1S/C12H12O3/c1-7(2)10-8-5-3-4-6-9(8)11(13)15-12(10)14/h3-7,10H,1-2H3
• InChI Key： RQPWKYMFHSJUAT-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C(C1=O)C(C)C)=O

Computed Properties

• Exact Mass: 204.078644241 g/mol
• Monoisotopic Mass: 204.078644241 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.4
• Molecular Weight: 204.22

Additional information on 4-Isopropylisochroman-1,3-dione

Comprehensive Overview of 4-Isopropylisochroman-1,3-dione (CAS No. 1378254-66-0): Properties, Applications, and Industry Insights

4-Isopropylisochroman-1,3-dione (CAS No. 1378254-66-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural framework. As a derivative of isochroman-1,3-dione, this compound features an isopropyl substitution at the 4-position, enhancing its lipophilicity and potential bioactivity. Researchers are increasingly exploring its role as a building block for drug discovery, particularly in designing enzyme inhibitors and small-molecule therapeutics targeting inflammatory pathways.

The molecular structure of 4-Isopropylisochroman-1,3-dione combines a bicyclic isochroman core with a 1,3-dione moiety, making it a versatile intermediate for heterocyclic chemistry. Recent studies highlight its potential in crop protection formulations, where its stability under UV exposure and moderate water solubility (logP ~2.8) offer advantages for sustainable agriculture solutions. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), a critical factor for GMP-compliant synthesis in contract manufacturing organizations (CMOs).

With growing interest in green chemistry, synthetic routes for CAS 1378254-66-0 now emphasize catalyst-free cyclization and solvent recovery processes. Patent literature reveals applications in OLED materials, where its electron-withdrawing properties improve device efficiency. The compound's thermal stability (decomposition >250°C) also makes it suitable for high-performance polymers, aligning with the demand for heat-resistant coatings in electric vehicle components.

Market analysts note rising demand for 4-Isopropylisochroman-1,3-dione in Asia-Pacific pharmaceutical hubs, driven by its cost-effectiveness compared to analogous chiral auxiliaries. Regulatory databases classify it as non-hazardous under standard handling conditions, though dust control measures are recommended during industrial-scale processing. Ongoing structure-activity relationship (SAR) studies explore modifications to its isopropyl group for enhanced blood-brain barrier penetration in CNS drug candidates.

Quality standards for CAS 1378254-66-0 typically require residual solvent levels below ICH Q3C limits, with specialized grades available for preclinical research. Its crystallinity and melting point (142-145°C) facilitate purification via recrystallization, a preferred method for toll manufacturers. The compound's UV-Vis spectrum (λmax 278 nm) enables straightforward quantification in formulation quality control protocols.

Emerging applications include photodynamic therapy sensitizers, where the isochroman-dione scaffold demonstrates promising singlet oxygen quantum yield. Supply chain data indicates stable availability of 4-Isopropylisochroman-1,3-dione through major fine chemical distributors, with technical support for custom synthesis scaling from gram to kilogram quantities. Comparative studies with unsubstituted isochroman-1,3-dione reveal superior metabolic stability in hepatic microsome assays, a key consideration for drug metabolite identification studies.